2-DPMP (hydrochloride)
2-DPMP (hydrochloride)
2-DPMP (hydrochloride) is structurally related to pipradrol and methylphenidate (Ritalin), which are psychostimulatory piperadines that inhibit monoamine transporters, preventing the reuptake of dopamine and norepinephrine. This compound has recently been identified in recreational drugs and considered the likely source of toxicity associated with prolonged psychiatric symptoms. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
5807-81-8
VCID:
VC0143774
InChI:
InChI=1S/C18H21N.ClH/c1-3-9-15(10-4-1)18(16-11-5-2-6-12-16)17-13-7-8-14-19-17;/h1-6,9-12,17-19H,7-8,13-14H2;1H
SMILES:
C1CCNC(C1)C(C2=CC=CC=C2)C3=CC=CC=C3.Cl
Molecular Formula:
C18H22ClN
Molecular Weight:
287.831
2-DPMP (hydrochloride)
CAS No.: 5807-81-8
Reference Standards
VCID: VC0143774
Molecular Formula: C18H22ClN
Molecular Weight: 287.831
CAS No. | 5807-81-8 |
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Product Name | 2-DPMP (hydrochloride) |
Molecular Formula | C18H22ClN |
Molecular Weight | 287.831 |
IUPAC Name | 2-benzhydrylpiperidine;hydrochloride |
Standard InChI | InChI=1S/C18H21N.ClH/c1-3-9-15(10-4-1)18(16-11-5-2-6-12-16)17-13-7-8-14-19-17;/h1-6,9-12,17-19H,7-8,13-14H2;1H |
Standard InChIKey | NTADPDIPKMRRQV-UHFFFAOYSA-N |
SMILES | C1CCNC(C1)C(C2=CC=CC=C2)C3=CC=CC=C3.Cl |
Description | 2-DPMP (hydrochloride) is structurally related to pipradrol and methylphenidate (Ritalin), which are psychostimulatory piperadines that inhibit monoamine transporters, preventing the reuptake of dopamine and norepinephrine. This compound has recently been identified in recreational drugs and considered the likely source of toxicity associated with prolonged psychiatric symptoms. This product is intended for research and forensic applications. |
Synonyms | Desoxypipradrol;2-Diphenylmethylpiperidine |
Reference | 1.Berends, H.I.,Nijlant, J.M.M.,Movig, K.L.L., et al. The clinical use of drugs influencing neurotransmitters in the brain to promote motor recovery after stroke; a Cochrane systematic review. European Journal of Physical and Rehabilitation Medicine 45(4) |
PubChem Compound | 52987596 |
Last Modified | Nov 11 2021 |
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